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Compound of Interest

Compound Name: Trimellitic anhydride

Cat. No.: B047765

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Trimellitic anhydride (TMA), a chemical intermediate primarily used in the synthesis of
plasticizers and resins, is characterized by its rapid transformation in aqueous environments.
This technical guide provides an in-depth analysis of the environmental fate and degradation of
TMA, focusing on its hydrolysis, biodegradability, and atmospheric degradation. Quantitative
data from cited studies are presented in tabular format for clear comparison, and detailed
experimental protocols are provided for key degradation pathways. Visual diagrams generated
using Graphviz illustrate the core transformation processes, offering a comprehensive overview
for researchers and professionals in the field.

Physicochemical Properties and Environmental
Distribution

Trimellitic anhydride is a solid, colorless substance with a notable reactivity towards water. In
the environment, its fate is largely governed by its rapid hydrolysis to trimellitic acid (TMLA).[1]
Due to this rapid conversion, environmental exposure to TMA itself is expected to be minimal,
with TMLA being the more relevant substance for environmental considerations.[1] Both TMA
and TMLA are expected to partition primarily to soil and water compartments.[1]

Table 1: Physicochemical Properties of Trimellitic Anhydride and Trimellitic Acid
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Trimellitic Trimellitic Acid
Property . Reference
Anhydride (TMA) (TMLA)
CAS Number 552-30-7 528-44-9 [1]
Molecular Formula CoH40s CoHeO6 [2]
Molecular Weight 192.12 g/mol 210.14 g/mol [1]
Melting Point 165 °C 219 °C [1]
Boiling Point 390 °C [1]

Vapor Pressure

7.6 x1075 Pa @ 25°C

3.8x107%Pa @ 25°C

[1]

N 1,036 mg/L
Water Solubility 21,000 mg/L [1]
(hydrolyzes)
Log Kow 1.95 0.95 [1]

Environmental Degradation Pathways

The environmental degradation of trimellitic anhydride is a multi-faceted process involving

hydrolysis, biodegradation, and atmospheric photo-oxidation.

Hydrolysis

The most significant and rapid degradation pathway for TMA in the environment is hydrolysis.

In the presence of water, TMA is completely hydrolyzed to trimellitic acid within 10 minutes.[1]

This rapid conversion is a critical factor in assessing its environmental risk, as the properties

and behavior of TMLA are more pertinent to its ultimate environmental fate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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